Methyl 5-chloro-4-methyl-5-oxopentanoate

• CAS No.: 82923-78-2
• Molecular Formula: C7H11ClO3
• Molecular Weight: 178.61 g/mol
• IUPAC Name: methyl 5-chloro-4-methyl-5-oxopentanoate
• InChI: InChI=1S/C7H11ClO3/c1-5(7(8)10)3-4-6(9)11-2/h5H,3-4H2,1-2H3
• InChI Key: WBKUFROBDVMPFD-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC(=O)OC)C(=O)Cl

Description

Methyl 5-chloro-4-methyl-5-oxopentanoate is a useful research compound. Its molecular formula is C7H11ClO3 and its molecular weight is 178.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The starting material is prepared as follows: 9.64 g of oxalyl chloride are added to the solution of 6.1 g of 4-carbomethoxy-2-methylbutanoic acid (U.S. Pat. No. 4,052,511) in 50 ml of methylene chloride. The mixture is refluxed for two hours and evaporated, to yield the 4-carbomethoxy-2-methylbutanoyl chloride, which is used as such without further purification.